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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B12422466 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N-
Acetyl-DL-alanine-d7. The procedures outlined are based on available data for structurally

similar, non-deuterated compounds and are intended to ensure safe handling and compliance

with standard laboratory practices.

Immediate Safety and Handling Precautions

Before handling N-Acetyl-DL-alanine-d7, it is crucial to adhere to the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields or goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Use this compound in a well-ventilated area to minimize the potential for

inhalation.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

flush the affected area with copious amounts of water.

Hygiene: Wash hands thoroughly after handling the substance. Do not eat, drink, or smoke

in the laboratory.
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While specific data for N-Acetyl-DL-alanine-d7 is not readily available, the following table

summarizes the physical and chemical properties of the closely related, non-deuterated

compound, N-Acetyl-L-alanine, which can be used as a reference.

Property Value

Molecular Formula C5H9NO3

Molecular Weight 131.13 g/mol

Appearance White to off-white solid

Melting Point 122-128°C

Solubility Soluble in water

Storage Temperature Recommended 2-8°C

Step-by-Step Disposal Protocol
The disposal of N-Acetyl-DL-alanine-d7 should be managed in accordance with local, state,

and federal regulations. Based on available safety data for similar compounds, N-Acetyl-DL-

alanine is not classified as a hazardous substance. However, it is prudent to handle its disposal

with care.

Step 1: Unused or Surplus Material
For unopened, uncontaminated, and surplus N-Acetyl-DL-alanine-d7, the primary

recommendation is to seek opportunities for redistribution to other researchers or to inquire

with the supplier about their return policy. If these options are not feasible, the material should

be disposed of as chemical waste.

Procedure:

Ensure the container is securely sealed and properly labeled with the full chemical name.

Transfer the container to your institution's designated chemical waste storage area.

Arrange for pickup and disposal through a licensed chemical waste disposal company.[1]
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Step 2: Contaminated Labware and Empty Containers
Labware (e.g., weighing boats, filter paper, pipette tips) and empty containers that have come

into contact with N-Acetyl-DL-alanine-d7 must be decontaminated or disposed of as chemical

waste.

Procedure:

Decontamination: If practical, rinse the contaminated labware or empty container with a

suitable solvent, such as water, to remove residual compound.

Rinsate Collection: Collect the resulting rinsate in a clearly labeled waste container. This

rinsate should be managed as aqueous chemical waste (see Step 3).

Disposal of Dry Labware: After decontamination, the labware can typically be disposed of

as regular laboratory waste, provided it is free of any hazardous chemical residue. Always

consult your institution's specific guidelines.

Direct Disposal: If decontamination is not feasible, place the contaminated labware and

empty containers in a designated solid chemical waste container for disposal via your

institution's chemical waste program.

Step 3: Aqueous Solutions and Rinsate
Aqueous solutions containing N-Acetyl-DL-alanine-d7 and the rinsate from decontamination

procedures should not be disposed of down the drain, as ecotoxicity data is not available.[2]

Procedure:

Collect all aqueous waste containing N-Acetyl-DL-alanine-d7 in a dedicated and

appropriately labeled waste container.

Ensure the container is sealed to prevent spills.

Store the waste container in a designated satellite accumulation area for chemical waste.

Arrange for disposal through your institution's hazardous waste management program.
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Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of N-
Acetyl-DL-alanine-d7 in various forms.
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Start: Assess N-Acetyl-DL-alanine-d7 Waste

Identify Waste Type

Unused/Surplus Material

Unused

Contaminated Labware/Containers

Contaminated Solid

Aqueous Solution/Rinsate

Aqueous

Redistribute or Return to Supplier

Preferred

Dispose as Solid Chemical Waste

Direct Disposal Decontaminate with Solvent

Collect in Labeled Aqueous Waste ContainerIf not feasible

End: Follow Institutional Waste Procedures

If successful

No

Collect Rinsate for Chemical Disposal

Yes

Dispose of Clean Labware as Regular Waste

Click to download full resolution via product page

Caption: Disposal decision workflow for N-Acetyl-DL-alanine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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